Cas no 477296-17-6 ((2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 477296-17-6
• MF: C₂₆H₁₉FN₂O₂S
• MW: 442.504668474197
• CID: 5865062
• PubChem ID: 5740221
• Update Time: 2025-07-09

(2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, 4-(4-fluorophenyl)-α-[[3-methoxy-4-(phenylmethoxy)phenyl]methylene]-
• AKOS002264200
• (E)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enenitrile
• 477296-17-6
• F0837-0213
• (2E)-3-[4-(BENZYLOXY)-3-METHOXYPHENYL]-2-[4-(4-FLUOROPHENYL)-1,3-THIAZOL-2-YL]PROP-2-ENENITRILE
• (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

• Inchi： 1S/C26H19FN2O2S/c1-30-25-14-19(7-12-24(25)31-16-18-5-3-2-4-6-18)13-21(15-28)26-29-23(17-32-26)20-8-10-22(27)11-9-20/h2-14,17H,16H2,1H3/b21-13+
• InChI Key： UFSYCHPNGHGQTD-FYJGNVAPSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(F)C=C2)=CS1)=C\C1=CC=C(OCC2=CC=CC=C2)C(OC)=C1

Computed Properties

• Exact Mass: 442.11512719g/mol
• Monoisotopic Mass: 442.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 629.6±65.0 °C(Predicted)
• pka: -0.44±0.10(Predicted)

Additional information on (2E)-3-4-(benzyloxy)-3-methoxyphenyl-2-4-(4-fluorophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Recent Advances in the Study of (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS: 477296-17-6)

The compound (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile (CAS: 477296-17-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features including a fluorophenyl-thiazole moiety and a benzyloxy-methoxyphenyl group, has been investigated for its biological activity, particularly in the context of kinase inhibition and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

A 2023 study published in the Journal of Medicinal Chemistry explored the kinase inhibitory profile of this compound, revealing its selective inhibition of certain tyrosine kinases implicated in cancer progression. The research demonstrated that the compound exhibits nanomolar potency against specific kinase targets, with a promising selectivity profile that minimizes off-target effects. Molecular docking studies further supported these findings, highlighting the compound's ability to bind to the ATP-binding site of the target kinases, thereby disrupting their activity. These insights provide a strong foundation for further development of this molecule as a potential anticancer agent.

In addition to its kinase inhibitory properties, recent investigations have also examined the compound's pharmacokinetic and pharmacodynamic characteristics. A study conducted by researchers at a leading pharmaceutical institute reported favorable oral bioavailability and metabolic stability in rodent models, suggesting its potential for oral administration in clinical settings. Furthermore, the compound demonstrated significant tumor growth inhibition in xenograft models of breast and lung cancer, with minimal observed toxicity. These findings underscore its potential as a viable candidate for further preclinical and clinical development.

The synthetic accessibility of (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile has also been a focus of recent research. A 2024 publication in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and scalability while reducing the use of hazardous reagents. This advancement is critical for facilitating large-scale production and further pharmacological evaluation of the compound. The study also explored structure-activity relationships (SAR) by synthesizing analogs, which provided valuable insights into the structural determinants of its biological activity.

Looking ahead, the compound's potential extends beyond oncology. Preliminary studies have indicated its applicability in inflammatory and neurodegenerative diseases, given its modulatory effects on specific signaling pathways. However, further research is needed to fully explore these avenues. In summary, (2E)-3-[4-(benzyloxy)-3-methoxyphenyl]-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile represents a promising scaffold in medicinal chemistry, with recent studies highlighting its therapeutic potential, synthetic feasibility, and mechanistic insights. Continued investigation into its biological effects and optimization of its properties will be essential for advancing this compound toward clinical applications.